Cas no 1240527-68-7 (3-Chloro-2-(difluoromethyl)sulfanylaniline Hydrochloride)

• Product Name: 3-Chloro-2-(difluoromethyl)sulfanylaniline Hydrochloride
• CAS No: 1240527-68-7
• MF: C₇H₇Cl₂F₂NS
• MW: 246.10498547554
• CID: 4579876
• Update Time: 2025-07-18

3-Chloro-2-(difluoromethyl)sulfanylaniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-[(difluoromethyl)sulfanyl]aniline hydrochloride
• 3-chloro-2-(difluoromethylsulfanyl)aniline;hydrochloride
• 3-Chloro-2-((difluoromethyl)thio)aniline hydrochloride
• Z1262254245
• 3-Chloro-2-(difluoromethyl)sulfanylaniline Hydrochloride

• Inchi： 1S/C7H6ClF2NS.ClH/c8-4-2-1-3-5(11)6(4)12-7(9)10;/h1-3,7H,11H2;1H
• InChI Key： KCUUYQZKCXAJRA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1SC(F)F)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 147
• Topological Polar Surface Area: 51.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-Chloro-2-(difluoromethyl)sulfanylaniline Hydrochloride

Introduction to 3-Chloro-2-(difluoromethyl)sulfanylaniline Hydrochloride (CAS No: 1240527-68-7)

3-Chloro-2-(difluoromethyl)sulfanylaniline Hydrochloride, identified by its CAS number 1240527-68-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides and anilines, featuring a unique structural motif that includes a chloro group and a difluoromethyl sulfanyl moiety. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural framework of 3-Chloro-2-(difluoromethyl)sulfanylaniline Hydrochloride incorporates several key functional groups that contribute to its reactivity and potential biological activity. The chloro substituent at the 3-position of the aniline ring introduces electrophilic characteristics, facilitating nucleophilic substitution reactions. Concurrently, the presence of the difluoromethyl sulfanyl group at the 2-position imparts enhanced lipophilicity and metabolic stability, which are critical factors in drug design. These features make the compound a promising candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of electron-withdrawing groups such as chloro and difluoromethyl further modulates the pharmacokinetic profile of these compounds, potentially improving their efficacy and selectivity. 3-Chloro-2-(difluoromethyl)sulfanylaniline Hydrochloride represents a structurally innovative approach to leveraging these properties for therapeutic applications.

One of the most compelling aspects of 3-Chloro-2-(difluoromethyl)sulfanylaniline Hydrochloride is its potential role in addressing emerging therapeutic challenges. For instance, studies have indicated that modifications in the aniline scaffold can influence enzyme inhibition and receptor binding affinity. The unique combination of chloro and difluoromethyl substituents may enhance interactions with biological targets, leading to more potent and selective drug candidates. This aligns with current trends in drug discovery, where targeted molecular design is essential for overcoming resistance mechanisms and improving patient outcomes.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to optimize structures like 3-Chloro-2-(difluoromethyl)sulfanylaniline Hydrochloride for specific biological functions. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against certain kinases and proteases implicated in cancer progression. Additionally, its structural features could make it a useful tool for studying enzyme mechanisms and developing inhibitors for neurological disorders. These findings underscore the compound's potential as a scaffold for future drug development.

The synthesis of 3-Chloro-2-(difluoromethyl)sulfanylaniline Hydrochloride involves multi-step organic transformations that highlight its synthetic utility. Key steps include chlorination of aniline derivatives followed by introduction of the difluoromethyl sulfanyl group via nucleophilic substitution or metal-catalyzed cross-coupling reactions. The final hydrochloride salt formation ensures compatibility with various pharmaceutical formulations. This synthetic pathway not only demonstrates the compound's versatility but also provides insights into scalable production methods suitable for industrial applications.

From a regulatory perspective, 3-Chloro-2-(difluoromethyl)sulfanylaniline Hydrochloride must meet stringent quality standards to be considered for clinical use. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to confirm its identity and purity. These methods are crucial for ensuring consistency across batches and compliance with Good Manufacturing Practices (GMP). Furthermore, toxicological assessments are conducted to evaluate its safety profile before proceeding to preclinical and clinical trials.

The impact of 3-Chloro-2-(difluoromethyl)sulfanylaniline Hydrochloride on future drug development is yet to be fully realized but holds significant promise. As research continues to uncover new therapeutic applications, this compound may serve as a foundation for novel treatments targeting complex diseases. Its unique structural features offer opportunities for innovation in medicinal chemistry, potentially leading to breakthroughs in areas such as oncology, infectious diseases, and inflammation management. Collaborative efforts between academia and industry will be essential in translating these findings into tangible therapeutic benefits.

In conclusion,3-Chloro-2-(difluoromethyl)sulfanylaniline Hydrochloride (CAS No: 1240527-68-7) represents a compelling example of how structural innovation can drive advancements in pharmaceutical research. Its combination of functional groups positions it as a versatile intermediate with broad applicability in drug discovery. As our understanding of biological mechanisms evolves, compounds like this will play an increasingly critical role in developing next-generation therapeutics that address unmet medical needs.